Cas no 70264-71-0 (2,1,3-Benzoxadiazole,4,6-dinitro-)

• Product Name: 2,1,3-Benzoxadiazole,4,6-dinitro-
• CAS No: 70264-71-0
• MF: C₆H₂N₄O₅
• MW: 210.103880405426
• CID: 579090
• PubChem ID: 342343
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole,4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4,6-dinitro-
• 4,6-dinitro-2,1,3-benzoxadiazole
• NSC378790
• 4,6-dinitrobenzofurazan
• NSC-378790
• DTXSID40321620
• 70264-71-0

• Inchi： 1S/C6H2N4O5/c11-9(12)3-1-4-6(8-15-7-4)5(2-3)10(13)14/h1-2H
• InChI Key： HCQCVTKGGMEASP-UHFFFAOYSA-N
• SMILES： O1N=C2C=C(C=C(C2=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.00256
• Monoisotopic Mass: 210.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.803
• Boiling Point: 377.9°Cat760mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.713
• PSA: 125.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles